Cas no 2171596-29-3 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid
• CAS No: 2171596-29-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5945741
• PubChem ID: 165583395
• Update Time: 2025-05-25

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid
• EN300-1540046
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxolane-2-carboxylic acid
• 2171596-29-3

• Inchi： 1S/C24H26N2O6/c1-14(12-21(27)26-20-10-11-31-22(20)23(28)29)25-24(30)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,22H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： AMUONAICXSNVCR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid

Research Brief on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid (CAS: 2171596-29-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel compounds such as 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid (CAS: 2171596-29-3). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxolane-2-carboxylic acid moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for complex biomolecules.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and stability of this compound under various conditions. The researchers employed high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to characterize the compound, confirming its purity and structural integrity. The study also investigated its reactivity with common amino acids, demonstrating its compatibility with standard SPPS protocols. These findings underscore the compound's potential as a versatile intermediate in the production of peptide-based drugs.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters (2024), focused on the biological activity of derivatives of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid. The study revealed that these derivatives exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

In addition to its applications in peptide synthesis, the compound has also been explored for its role in targeted drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews highlighted its use as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This application capitalizes on the compound's ability to maintain stability under physiological conditions while allowing for controlled release of the therapeutic agent at the target site.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid. Current synthetic routes often involve multiple steps and require stringent purification protocols, which can impact yield and cost-effectiveness. Future research directions may focus on streamlining the synthesis process and exploring alternative protecting groups to enhance the compound's utility in industrial applications.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-2-carboxylic acid (CAS: 2171596-29-3) represents a valuable tool in the toolkit of medicinal chemists and peptide researchers. Its unique structural properties and demonstrated applications in drug synthesis and delivery make it a compound of significant interest. Continued research efforts will likely uncover additional uses and optimize its production, further solidifying its role in the advancement of chemical biology and pharmaceutical sciences.